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Introduction
MK-0736 was a selective inhibitor of the enzyme 11β-hydroxysteroid dehydrogenase type 1

(11β-HSD1) developed by Merck & Co. The rationale for its development was based on the

hypothesis that inhibiting 11β-HSD1 would decrease the intracellular conversion of inactive

cortisone to active cortisol, thereby addressing features of the metabolic syndrome, including

hypertension and type 2 diabetes mellitus.[1][2] Despite showing some promising effects in

early clinical trials, the development of MK-0736 was ultimately discontinued.[2] This technical

guide provides a comprehensive overview of the discovery and development history of MK-

0736, summarizing available data and outlining key experimental protocols.

Mechanism of Action and Preclinical Development
MK-0736 was designed as a potent and selective inhibitor of 11β-HSD1.[3] This enzyme is

highly expressed in key metabolic tissues such as the liver and adipose tissue, where it plays a

crucial role in regulating intracellular glucocorticoid levels.[2] By catalyzing the conversion of

cortisone to the active glucocorticoid cortisol, 11β-HSD1 can amplify glucocorticoid receptor
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activation in a tissue-specific manner.[2] Overactivity of 11β-HSD1 has been linked to the

pathophysiology of metabolic syndrome.[2]

While specific in-vitro potency (IC50) and selectivity data for MK-0736 against 11β-HSD1 and

the related 11β-HSD2 isoform are not publicly available, it was characterized as a "selective"

inhibitor, suggesting favorable differentiation against 11β-HSD2 to avoid potential

mineralocorticoid-related side effects.[4] Detailed preclinical pharmacokinetic and structure-

activity relationship (SAR) studies for MK-0736 have not been disclosed in the public domain.

Signaling Pathway
The therapeutic rationale for MK-0736 is centered on modulating the glucocorticoid signaling

pathway at the tissue-specific level.
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Figure 1: 11β-HSD1 Signaling Pathway and Inhibition by MK-0736.
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Clinical Development
MK-0736 underwent at least two Phase II clinical trials to evaluate its efficacy and safety in

patients with hypertension and type 2 diabetes mellitus.

Clinical Trial NCT00274716
This multicenter, randomized, double-blind, placebo-controlled study assessed the efficacy and

safety of MK-0736 in overweight to obese patients with hypertension.[4]

Patient Population: Patients aged 18-75 years with a sitting diastolic blood pressure (SiDBP)

of 90-104 mm Hg and a systolic blood pressure (SBP) of <160 mm Hg after a washout of

prior antihypertensive medications. Participants had a Body Mass Index (BMI) of ≥27 to <41

kg/m ².[4]

Study Design: Patients were randomized to receive one of the following treatments for 12

weeks:

MK-0736 2 mg/day

MK-0736 7 mg/day

MK-0916 6 mg/day (another 11β-HSD1 inhibitor)

Placebo

Primary Endpoint: The primary endpoint was the placebo-adjusted change from baseline in

trough SiDBP after 12 weeks of treatment with 7 mg/day of MK-0736.[4]

Blood Pressure Measurement: Specific details on the blood pressure measurement protocol

are not available in the provided search results.

Biochemical Analysis: Methods for analyzing LDL-C and HDL-C are not specified in the

search results.

The primary endpoint of a statistically significant reduction in SiDBP was not met.[4] However,

treatment with 7 mg/day of MK-0736 did result in some modest improvements in other

metabolic parameters.[4]
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Parameter Treatment Group
Placebo-Adjusted
Change from
Baseline

p-value

Sitting Diastolic Blood

Pressure (SiDBP)
MK-0736 7 mg/day -2.2 mm Hg 0.157

LDL-Cholesterol MK-0736 7 mg/day -12.3% Not Reported

HDL-Cholesterol MK-0736 7 mg/day -6.3% Not Reported

Body Weight MK-0736 7 mg/day -1.4 kg Not Reported

Table 1: Key Efficacy Results from Clinical Trial NCT00274716.[4]

Clinical Trial NCT00806585
This dose-ranging study was designed to evaluate the effectiveness and tolerability of MK-0736

in patients with both type 2 diabetes mellitus and hypertension who were already on stable

therapy with an angiotensin-converting enzyme (ACE) inhibitor or an angiotensin receptor

blocker (ARB).[5]

Patient Population: Patients with type 2 diabetes and hypertension.[5]

Study Design: This was a dose-ranging study with multiple treatment arms, including

different doses of MK-0736, placebo, and hydrochlorothiazide (HCTZ) as an active

comparator.[5] The study included a pre-randomization phase, a treatment phase, and a

post-treatment follow-up.[5] The planned treatment duration was up to 76 weeks for some

arms.[5]

Interventions:

MK-0736 at varying doses (e.g., 0.5 mg, 2.0 mg, 8.0 mg daily)

Placebo

Hydrochlorothiazide (12.5 mg daily)
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Endpoints: The primary endpoints for this study are not detailed in the available search

results.

The results of this clinical trial have not been publicly disclosed in the provided search results.

Experimental Workflow for Clinical Trial NCT00274716
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Figure 2: Workflow of Clinical Trial NCT00274716.

Discontinuation of Development
The development of MK-0736 was discontinued, a fate shared by many other 11β-HSD1

inhibitors.[2] While a specific reason for the discontinuation of MK-0736 has not been officially

released by Merck & Co., the broader challenges faced by this class of drugs likely played a

significant role. These challenges include:
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Modest Efficacy: As seen with MK-0736, the clinical effects of 11β-HSD1 inhibitors on key

metabolic parameters such as blood pressure and glucose control have often been modest,

particularly when compared to existing therapies.[4][6]

Safety and Tolerability Concerns: Although MK-0736 was generally well-tolerated in the

reported study, concerns with the drug class include potential effects on the hypothalamic-

pituitary-adrenal (HPA) axis and androgen metabolism.[1][7]

Conclusion
MK-0736 was a selective 11β-HSD1 inhibitor that progressed to Phase II clinical trials for the

treatment of hypertension and metabolic syndrome. While it demonstrated some modest

beneficial effects on lipid profiles and body weight, it failed to meet its primary endpoint for

blood pressure reduction in a key study.[4] The discontinuation of its development reflects the

broader challenges in translating the preclinical promise of 11β-HSD1 inhibition into robust

clinical efficacy. Further research in this area may require a better understanding of the tissue-

specific roles of 11β-HSD1 and the development of inhibitors with improved therapeutic

windows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 11β-hydroxysteroid dehydrogenase type 1 inhibitor use in human disease-a systematic
review and narrative synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

2. MK-0736 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

3. medchemexpress.com [medchemexpress.com]

4. Efficacy and safety of the selective 11β-HSD-1 inhibitors MK-0736 and MK-0916 in
overweight and obese patients with hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Synthesis and Structure-Activity Relationship Studies of C2-Modified Analogs of the
Antimycobacterial Natural Product Pyridomycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21419745/
https://pubmed.ncbi.nlm.nih.gov/23990334/
https://pubmed.ncbi.nlm.nih.gov/32333937/
https://www.mdpi.com/2218-0532/89/1/5
https://pubmed.ncbi.nlm.nih.gov/21419745/
https://www.benchchem.com/product/b12765367?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/32333937/
https://pubmed.ncbi.nlm.nih.gov/32333937/
https://synapse.patsnap.com/drug/8c034c04c60a491e8565308b2e833c94
https://www.medchemexpress.com/mk-0736-hydrochloride.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/21419745/
https://pubmed.ncbi.nlm.nih.gov/21419745/
https://pubmed.ncbi.nlm.nih.gov/31904960/
https://pubmed.ncbi.nlm.nih.gov/31904960/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 11β-HSD1 inhibitors for the treatment of type 2 diabetes and cardiovascular disease -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

To cite this document: BenchChem. [MK-0736: A Technical Overview of its Discovery and
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12765367/docs#mk-0736-a-technical-overview-of-its-
discovery-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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